Cas no 85784-34-5 (Acetic acid, 2,2'-[1,3-phenylenebis(oxy)]bis-, dimethyl ester)

Acetic acid, 2,2'-[1,3-phenylenebis(oxy)]bis-, dimethyl ester structure
85784-34-5 structure
Product Name:Acetic acid, 2,2'-[1,3-phenylenebis(oxy)]bis-, dimethyl ester
CAS No:85784-34-5
MF:C12H14O6
MW:254.235964298248
CID:663433
PubChem ID:6420588
Update Time:2025-04-19

Acetic acid, 2,2'-[1,3-phenylenebis(oxy)]bis-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2,2'-[1,3-phenylenebis(oxy)]bis-, dimethyl ester
    • methyl 2-[3-(2-methoxy-2-oxoethoxy)phenoxy]acetate
    • 1,3-bis(methoxycarbonylmethoxy)benzene
    • (3-Methoxycarbonylmethoxy-phenoxy)-acetic acid, methyl ester
    • KAHBIVCYPVPCCM-UHFFFAOYSA-N
    • SCHEMBL4076916
    • 85784-34-5
    • DTXSID70423580
    • Inchi: 1S/C12H14O6/c1-15-11(13)7-17-9-4-3-5-10(6-9)18-8-12(14)16-2/h3-6H,7-8H2,1-2H3
    • InChI Key: KAHBIVCYPVPCCM-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1C=CC=C(C=1)OCC(=O)OC

Computed Properties

  • Exact Mass: 254.07903816g/mol
  • Monoisotopic Mass: 254.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.1Ų
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